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Compound Name:
Ethylenediamine

monohydrochloride

Cat. No.: B098974 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Ethylenediamine
Monohydrochloride

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the core physical and chemical

properties of ethylenediamine monohydrochloride. The information is curated for

professionals in research and drug development, with a focus on presenting quantitative data,

experimental context, and key chemical behaviors.

Introduction
Ethylenediamine monohydrochloride (CAS No: 18299-54-2) is the salt formed from the

neutralization of one of the two amine groups of ethylenediamine with one equivalent of

hydrochloric acid.[1][2] Ethylenediamine itself is a versatile organic compound widely used as a

building block in chemical synthesis, particularly in the production of chelating agents like

EDTA, pharmaceuticals, and polymers.[3][4][5] The monohydrochloride salt retains one free

primary amine group and one ammonium group, giving it unique properties as a bifunctional

molecule and a buffer. This guide will delve into its specific physical and chemical

characteristics.
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Physical Properties
Ethylenediamine monohydrochloride is typically a solid material at room temperature. Its

properties are influenced by the presence of both the ionic ammonium chloride group and the

covalent amine group.

Property Value Source

Molecular Formula C₂H₉ClN₂ [1][2]

Molecular Weight 96.56 g/mol [6]

Appearance
White crystalline solid or

powder
[7]

Melting Point

Data for the

monohydrochloride is not

readily available. The related

dihydrochloride salt has a

melting point of >300 °C.[8]

The parent compound,

ethylenediamine, melts at 8.5

°C.[9]

Boiling Point

Not applicable (decomposes).

The parent ethylenediamine

boils at 116-118 °C.[4][9][10]

Solubility

Highly soluble in water.[7] The

related dihydrochloride is

soluble in water at 300 g/L

(20°C).[11] The parent

compound is miscible with

water and ethanol.[10][12]

Chemical Properties and Structure
The chemical nature of ethylenediamine monohydrochloride is defined by the interplay

between its protonated and free amine groups.
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Property Value Source

IUPAC Name
ethane-1,2-

diamine;hydrochloride

Canonical SMILES C(CN)N.Cl [1][6]

InChI
InChI=1S/C2H8N2.ClH/c3-1-2-

4;/h1-4H2;1H
[1][6]

InChIKey
HCFPRFJJTHMING-

UHFFFAOYSA-N
[1][6]

pKa

The parent ethylenediamine

has two pKa values: pKa1 =

7.56 and pKa2 = 10.71.[3][13]

The monohydrochloride exists

as the singly protonated

species.

Hygroscopicity

Hygroscopic; absorbs moisture

from the air.[14] The parent

compound also readily

absorbs CO₂ from the air.[12]

[14]

Chemical Reactivity and Applications
The reactivity of ethylenediamine monohydrochloride is characterized by the presence of a

nucleophilic primary amine and a protonated amine, which can act as a weak acid.

Basicity and Buffering: With one free amine group, the compound is basic. The presence of

the ammonium ion allows it to act as a buffering agent in aqueous solutions.

Coordination Chemistry: Like its parent compound, the monohydrochloride can act as a

ligand in coordination chemistry. The free amine group can donate its lone pair of electrons

to a metal ion. Ethylenediamine is a well-known bidentate chelating ligand, forming stable

complexes with metal ions like cobalt and copper.[10][12]
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Synthesis: It serves as a precursor in organic synthesis. For instance, it is used in the

mechanochemical synthesis of unsymmetrical salen ligands, where the monohydrochloride

salt acts as a stable intermediate.[15]

Pharmaceutical Applications: The parent compound, ethylenediamine, is used as a

solubilizing agent for theophylline in the bronchodilator drug aminophylline.[4][9] Its salts are

important in various pharmaceutical formulations.

Caption: Acid-base chemistry of ethylenediamine.

Experimental Protocols
A. Synthesis of Ethylenediamine Monohydrochloride
The synthesis of the monohydrochloride salt is a straightforward acid-base reaction. However,

the industrial production of the parent ethylenediamine is more complex.

1. Industrial Production of Ethylenediamine (Precursor):

Reaction: 1,2-dichloroethane is treated with ammonia under pressure at 180 °C in an

aqueous medium.[4][10][12]

Mechanism: This is a nucleophilic substitution reaction where the amine group of ammonia

displaces the chloride ions.

Byproducts: Hydrogen chloride is generated, which forms salts with the amines.

Diethylenetriamine (DETA) and triethylenetetramine (TETA) are also formed as byproducts.

[4]

Purification: Sodium hydroxide is added to liberate the free amine from its salt. The resulting

ethylenediamine is then recovered and purified by fractional distillation.[4]

Caption: Simplified workflow for ethylenediamine synthesis.

2. Preparation of the Monohydrochloride Salt:

Methodology: To a solution of purified ethylenediamine in a suitable solvent (e.g., ethanol),

one molar equivalent of hydrochloric acid is added slowly with stirring.
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Control: The temperature should be controlled, as the neutralization reaction is exothermic.

Isolation: The resulting ethylenediamine monohydrochloride salt, being less soluble in the

organic solvent than the free base, will precipitate out. It can then be collected by filtration,

washed with a small amount of cold solvent, and dried under vacuum.

B. Standard Methodologies for Property Determination
Melting Point: Determined using a capillary melting point apparatus. A small, dry sample is

packed into a capillary tube and heated at a controlled rate. The temperature range from the

first appearance of liquid to the complete melting of the solid is recorded.

Solubility: Qualitative solubility is determined by adding a small amount of the solute to a

known volume of solvent at a specific temperature and observing its dissolution. Quantitative

solubility involves preparing a saturated solution, separating the undissolved solid, and

determining the concentration of the dissolved solute in the supernatant by gravimetric

analysis or spectroscopy.

pKa Determination: Potentiometric titration is a standard method. A solution of the substance

is titrated with a strong acid or base, and the pH is measured as a function of the volume of

titrant added. The pKa value corresponds to the pH at the half-equivalence point.

Safety and Handling
Ethylenediamine and its salts require careful handling due to their hazardous properties.

Hazards: The parent compound is flammable, corrosive, and a sensitizer.[3][16][17] It can

cause severe skin burns, eye damage, and may cause allergic skin reactions or asthma

symptoms if inhaled.[16][17][18] The hydrochloride salts are also irritants.[5][19]

Handling Precautions: Use in a well-ventilated area or under a chemical fume hood.[20]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[18][19]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances like

strong acids and oxidizing agents.[19] Keep containers tightly closed as the material is

hygroscopic.[14][19]
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Caption: Ethylenediamine as a bidentate ligand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties-of-ethylenediamine-monohydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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